Cas no 2228403-13-0 (2-ethoxy-6-1-(1-hydroxyethyl)cyclopropylphenol)

• Product Name: 2-ethoxy-6-1-(1-hydroxyethyl)cyclopropylphenol
• CAS No: 2228403-13-0
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6429686
• PubChem ID: 165687050
• Update Time: 2025-10-25

2-ethoxy-6-1-(1-hydroxyethyl)cyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-6-1-(1-hydroxyethyl)cyclopropylphenol
• 2-ethoxy-6-[1-(1-hydroxyethyl)cyclopropyl]phenol
• EN300-1822237
• 2228403-13-0

• Inchi： 1S/C13H18O3/c1-3-16-11-6-4-5-10(12(11)15)13(7-8-13)9(2)14/h4-6,9,14-15H,3,7-8H2,1-2H3
• InChI Key： LMDKPXBVBITTRR-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=CC=C(C=2O)OCC)CC1

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-ethoxy-6-1-(1-hydroxyethyl)cyclopropylphenol

Research Brief on 2-ethoxy-6-1-(1-hydroxyethyl)cyclopropylphenol (CAS: 2228403-13-0): Recent Advances and Applications

In recent years, the compound 2-ethoxy-6-1-(1-hydroxyethyl)cyclopropylphenol (CAS: 2228403-13-0) has garnered significant attention in the chemical biology and pharmaceutical research communities. This phenolic derivative, characterized by its unique cyclopropyl and hydroxyethyl functional groups, has demonstrated promising biological activities, particularly in the context of anti-inflammatory and antimicrobial applications. The following brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) detailed the efficient synthesis of 2-ethoxy-6-1-(1-hydroxyethyl)cyclopropylphenol via a multi-step process involving cyclopropanation and selective hydroxylation. The researchers emphasized the compound's stability under physiological conditions, which is a critical factor for its potential use in drug development. Furthermore, the study revealed that the compound exhibits a high affinity for specific protein targets involved in inflammatory pathways, suggesting its utility as a lead compound for designing novel anti-inflammatory agents.

In another groundbreaking study, researchers investigated the antimicrobial properties of 2-ethoxy-6-1-(1-hydroxyethyl)cyclopropylphenol against drug-resistant bacterial strains. The results, published in Antimicrobial Agents and Chemotherapy, indicated that the compound disrupts bacterial cell membrane integrity, leading to cell lysis. This mechanism is distinct from traditional antibiotics, making it a potential candidate for addressing the growing issue of antimicrobial resistance. The study also noted the compound's low cytotoxicity to mammalian cells, further supporting its therapeutic potential.

Beyond its biological activities, 2-ethoxy-6-1-(1-hydroxyethyl)cyclopropylphenol has also been explored for its role in chemical biology. A recent preprint on bioRxiv described its use as a molecular probe to study enzyme-substrate interactions in cytochrome P450 enzymes. The compound's unique structure allowed researchers to gain insights into the steric and electronic factors influencing enzyme activity, paving the way for the design of more efficient biocatalysts.

Despite these promising findings, challenges remain in the development of 2-ethoxy-6-1-(1-hydroxyethyl)cyclopropylphenol for clinical applications. Issues such as bioavailability, metabolic stability, and scalability of synthesis need to be addressed in future studies. However, the compound's versatility and demonstrated biological activities make it a compelling subject for ongoing research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full potential.

In conclusion, 2-ethoxy-6-1-(1-hydroxyethyl)cyclopropylphenol (CAS: 2228403-13-0) represents a promising scaffold in chemical biology and drug discovery. Its unique structural features and diverse biological activities underscore its value as a research tool and potential therapeutic agent. Continued investigation into its mechanisms and applications will likely yield significant contributions to the field.